Cas no 1805894-51-2 (3-Ethoxy-4-fluorophenylhydrazine)

• Product Name: 3-Ethoxy-4-fluorophenylhydrazine
• CAS No: 1805894-51-2
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 4797927
• Update Time: 2025-06-13

3-Ethoxy-4-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-fluorophenylhydrazine

• Inchi： 1S/C8H11FN2O/c1-2-12-8-5-6(11-10)3-4-7(8)9/h3-5,11H,2,10H2,1H3
• InChI Key： FSSGEIDUDZMKFK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3

Additional information on 3-Ethoxy-4-fluorophenylhydrazine

Comprehensive Overview of 3-Ethoxy-4-fluorophenylhydrazine (CAS No. 1805894-51-2): Properties, Applications, and Industry Insights

3-Ethoxy-4-fluorophenylhydrazine (CAS No. 1805894-51-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated phenylhydrazine derivative combines an ethoxy group and a fluorine atom on its aromatic ring, making it a valuable intermediate for synthesizing biologically active molecules. The compound's molecular formula is C₈H₁₁FN₂O, with a molecular weight of 170.19 g/mol. Its heterocyclic building block properties are particularly relevant in modern drug discovery, where researchers seek selective functionalization of aromatic systems.

Recent studies highlight the growing demand for fluorinated organic compounds like 3-Ethoxy-4-fluorophenylhydrazine in medicinal chemistry. Fluorination often enhances metabolic stability and bioavailability of drug candidates, explaining why approximately 30% of newly approved pharmaceuticals contain fluorine atoms. The compound's electron-withdrawing fluorine and electron-donating ethoxy groups create interesting electronic effects that influence its reactivity in cross-coupling reactions and heterocycle formation. These characteristics make it particularly useful for developing kinase inhibitors and antimicrobial agents, addressing current healthcare challenges such as antibiotic resistance.

From a synthetic chemistry perspective, CAS 1805894-51-2 serves as a versatile precursor for constructing various nitrogen-containing heterocycles. Its hydrazine functionality enables condensation reactions with carbonyl compounds to form hydrazones, which can be further cyclized into pyrazoles, indazoles, or other privileged scaffolds in drug design. The 4-fluorophenyl moiety contributes to enhanced lipophilicity and membrane permeability, crucial factors in CNS drug development. Recent patent literature reveals applications in crop protection chemicals, where its derivatives show promising activity against fungal pathogens affecting staple food crops.

The compound's physicochemical properties warrant careful consideration in research applications. With moderate water solubility (typically <1 g/L at 20°C) but good solubility in common organic solvents like DMSO and ethanol, 3-Ethoxy-4-fluorophenylhydrazine requires appropriate handling in laboratory settings. Analytical characterization typically involves HPLC (reverse-phase C18 columns), GC-MS, and ¹H/¹⁹F NMR spectroscopy. The fluorine atom's strong NMR signal (at approximately -120 ppm relative to CFCl₃) provides a distinctive marker for reaction monitoring and purity assessment.

Industry trends show increasing interest in sustainable fluorination methods for compounds like 1805894-51-2. Green chemistry approaches using catalytic fluorination or flow chemistry techniques are being explored to reduce environmental impact. Furthermore, the compound's potential in PET radiopharmaceuticals (where fluorine-18 isotopes are used) aligns with growing investments in diagnostic imaging technologies. Researchers are also investigating its utility in material science, particularly for creating fluorinated polymers with enhanced thermal stability and chemical resistance.

Quality control specifications for 3-Ethoxy-4-fluorophenylhydrazine typically require ≥95% purity (HPLC), with strict limits on residual solvents and heavy metals. Storage recommendations usually suggest 2-8°C under inert atmosphere to prevent oxidation. When handling this arylhydrazine derivative, standard laboratory precautions including proper ventilation and personal protective equipment are advised, though it doesn't fall under hazardous material classifications that would require special permits.

The commercial availability of CAS 1805894-51-2 has expanded significantly since 2020, with multiple specialty chemical suppliers offering gram-to-kilogram quantities. Pricing trends reflect the compound's niche application status, typically ranging from $50-$200 per gram depending on purity and scale. Current research publications indicate growing utilization in fragment-based drug discovery, where its molecular weight and polar surface area (approximately 55 Ų) make it suitable for constructing lead-like compound libraries.

Future directions for 3-Ethoxy-4-fluorophenylhydrazine research may explore its potential in bioconjugation chemistry for antibody-drug conjugates or proteolysis targeting chimeras (PROTACs). The compound's ability to form stable linkages with carbonyl groups while maintaining the fluorine atom's beneficial effects positions it as a valuable tool in these emerging therapeutic modalities. Additionally, computational studies predicting its ADMET properties could further validate its utility in preclinical development pipelines across multiple therapeutic areas.